2,6-di-tert-butyl-4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)amino]methyl}phenol

• Molecular Formula: C25H33N3O
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-[[(1-methyl-5-phenylimidazol-2-yl)amino]methyl]phenol
• InChI: InChI=1S/C25H33N3O/c1-24(2,3)19-13-17(14-20(22(19)29)25(4,5)6)15-26-23-27-16-21(28(23)7)18-11-9-8-10-12-18/h8-14,16,29H,15H2,1-7H3,(H,26,27)
• InChI Key: RNXPDUSXULSPFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CNC2=NC=C(N2C)C3=CC=CC=C3

Description

2,6-di-tert-butyl-4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)amino]methyl}phenol is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a phenolic core substituted with bulky tert-butyl groups and an imidazole moiety, which contributes to its stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-di-tert-butyl-4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)amino]methyl}phenol typically involves multi-step organic reactions. One common approach is the alkylation of 2,6-di-tert-butylphenol with a suitable alkylating agent, followed by the introduction of the imidazole moiety through a nucleophilic substitution reaction. The reaction conditions often require the use of strong bases, such as sodium hydride or potassium tert-butoxide, and solvents like dimethylformamide or tetrahydrofuran to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure precise control over reaction conditions and scalability. The use of catalysts, such as palladium or copper complexes, can enhance the efficiency of the synthesis process. Additionally, purification techniques like recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2,6-di-tert-butyl-4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The imidazole moiety can participate in reduction reactions, leading to the formation of reduced imidazole derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the phenolic or imidazole sites.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, or hydrogen peroxide under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used under anhydrous conditions.

Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides can be used in the presence of bases or acids to facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones or hydroquinones.

Reduction: Reduced imidazole derivatives.

Substitution: Alkylated, acylated, or sulfonated derivatives of the original compound.

Scientific Research Applications

2,6-di-tert-butyl-4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)amino]methyl}phenol has diverse applications in scientific research:

Chemistry: Used as a stabilizer in polymer chemistry and as an antioxidant in various chemical formulations.

Biology: Investigated for its potential as an enzyme inhibitor or modulator in biochemical assays.

Medicine: Explored for its therapeutic potential in treating diseases related to oxidative stress or inflammation.

Industry: Utilized in the production of high-performance materials and as an additive in lubricants and fuels to enhance stability and performance.

Mechanism of Action

The mechanism of action of 2,6-di-tert-butyl-4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)amino]methyl}phenol involves its interaction with molecular targets such as enzymes or receptors. The phenolic group can donate hydrogen atoms to neutralize free radicals, thereby exhibiting antioxidant properties. The imidazole moiety can bind to specific active sites on enzymes, modulating their activity and influencing biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

2,6-di-tert-butyl-4-methylphenol: Known for its antioxidant properties and used as a food preservative.

2,6-di-tert-butyl-4-hydroxyanisole: Another antioxidant compound with applications in food and cosmetics.

2,6-di-tert-butyl-4-(dimethylaminomethyl)phenol: Used as a stabilizer in lubricant oils.

Uniqueness

2,6-di-tert-butyl-4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)amino]methyl}phenol stands out due to its unique combination of a phenolic core and an imidazole moiety, which imparts distinct chemical and biological properties